Cas no 2229683-69-4 (4-(2-bromo-6-chlorophenyl)but-3-en-2-amine)

• Product Name: 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine
• CAS No: 2229683-69-4
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5864777
• PubChem ID: 165783636
• Update Time: 2025-06-08

4-(2-bromo-6-chlorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine
• EN300-1928248
• 2229683-69-4

• Inchi： 1S/C10H11BrClN/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-7H,13H2,1H3/b6-5+
• InChI Key： NHFUCIULPADWDS-AATRIKPKSA-N
• SMILES： BrC1C=CC=C(C=1/C=C/C(C)N)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine

Introduction to 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine (CAS No. 2229683-69-4)

4-(2-bromo-6-chlorophenyl)but-3-en-2-amine, also known by its CAS number 2229683-69-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, which include a brominated and chlorinated aromatic ring and an amino-substituted butenyl group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine is particularly intriguing due to its versatility in forming different types of chemical bonds. The presence of the bromine and chlorine atoms on the aromatic ring provides multiple sites for substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the amino group on the butenyl chain can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, further expanding its utility in organic synthesis.

Recent studies have explored the potential biological activities of 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine. One notable area of research involves its use as a precursor in the development of novel drugs for treating neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent neuroprotective effects in vitro and in vivo. The researchers found that these derivatives could effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In another line of research, 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that certain derivatives of this compound could significantly inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, in lipopolysaccharide-stimulated macrophages. These findings indicate that 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine and its derivatives may have therapeutic potential for treating inflammatory diseases.

The synthetic pathways for producing 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine have also been extensively studied. A common method involves the reaction of 2-bromo-6-chlorobenzaldehyde with an appropriate amine under suitable conditions to form the desired product. This process can be optimized by varying reaction parameters such as temperature, solvent, and catalysts to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, which are increasingly being adopted by researchers and industrial chemists.

The safety profile of 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine is another important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before it can be considered for clinical trials or commercial use.

In conclusion, 4-(2-bromo-6-chlorophenyl)but-3-en-2-amine (CAS No. 2229683-69-4) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and versatile reactivity make it an attractive candidate for the synthesis of bioactive molecules with therapeutic potential. Ongoing research continues to uncover new insights into its biological activities and synthetic methods, paving the way for its future use in drug discovery and development.